Cas no 2228439-52-7 (1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2228439-52-7
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5888855
• PubChem ID: 165656268
• Update Time: 2025-10-31

1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one
• 2228439-52-7
• EN300-1940968

• Inchi： 1S/C8H9F2NO/c1-4-3-11-5(2)6(4)7(12)8(9)10/h3,8,11H,1-2H3
• InChI Key： NSIPIASJRGXZBQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=CNC=1C)=O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one (CAS No. 2228439-52-7)

The compound 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one (CAS No. 2228439-52-7) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structural features, including the difluoroethyl moiety and the 2,4-dimethylpyrrole ring, make it a valuable intermediate for the synthesis of more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one is its role as a building block in the development of novel pharmaceuticals. The presence of the difluoro group enhances the metabolic stability and bioavailability of drug candidates, a feature highly sought after in modern drug design. This aligns with current trends in the pharmaceutical industry, where fluorinated compounds are being extensively explored for their improved pharmacokinetic properties.

In addition to its pharmaceutical applications, CAS No. 2228439-52-7 is also being investigated for its utility in agrochemicals. The 2,4-dimethylpyrrole moiety is known to exhibit pesticidal and herbicidal activities, making it a promising candidate for the development of next-generation crop protection agents. With the global push towards sustainable agriculture, the demand for innovative and efficient agrochemicals is higher than ever, positioning this compound as a potential game-changer in the field.

From a synthetic chemistry perspective, the preparation of 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one involves sophisticated techniques such as fluorination reactions and pyrrole ring functionalization. These methods are not only crucial for the production of this specific compound but also serve as valuable knowledge for the broader scientific community working on heterocyclic chemistry and organofluorine compounds.

The compound's relevance is further highlighted by its appearance in recent patent literature and scientific publications. For instance, its structural analogs have been reported in studies focusing on kinase inhibitors and antimicrobial agents, two areas of high interest in contemporary research. This underscores the versatility of CAS No. 2228439-52-7 and its potential to contribute to multiple scientific disciplines.

Another aspect worth noting is the compound's stability under various conditions, which makes it suitable for long-term storage and transportation. This characteristic is particularly important for industrial-scale applications, where consistency and reliability are paramount. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of their clients.

In the context of environmental sustainability, the use of fluorinated compounds like 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one is being scrutinized for their ecological impact. However, advancements in green chemistry are paving the way for more environmentally friendly synthesis routes, mitigating potential concerns. This aligns with the broader industry shift towards sustainable chemical practices.

As the scientific community continues to explore the potential of CAS No. 2228439-52-7, its applications are expected to expand even further. Whether in the realm of drug discovery, agrochemical innovation, or material science, this compound represents a fascinating intersection of chemistry and practicality. Its study not only advances our understanding of fluorinated heterocycles but also opens new avenues for industrial and academic collaboration.

In summary, 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one (CAS No. 2228439-52-7) is a compound of significant scientific and industrial interest. Its unique structural attributes, coupled with its diverse applications, make it a subject of ongoing research and development. As the fields of medicinal chemistry and agrochemical science continue to evolve, the importance of such specialized compounds is only set to increase.